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Compound of Interest

Compound Name: Dimethyl sulfone-dé

Cat. No.: B031282

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the effective removal of water from Dimethyl sulfone-d6
(DMSO-d6). Due to its hygroscopic nature, water contamination is a frequent issue that can
significantly impact experimental results, particularly in Nuclear Magnetic Resonance (NMR)
spectroscopy.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the process of drying DMSO-
dé.

Issue 1: | still see a large water peak in the *H NMR spectrum after drying with molecular
sieves.

o Possible Cause 1: Inactive Molecular Sieves. The molecular sieves were not properly
activated or have become saturated with water from atmospheric exposure.

o Solution: Ensure your molecular sieves are fully activated before use. A quick check for
activity is to place a few beads in a gloved hand and add a drop of water; they should
become very hot. Refer to the detailed protocol below for activating molecular sieves.

o Possible Cause 2: Insufficient Drying Time. The DMSO-d6 was not in contact with the
molecular sieves for a long enough period.
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o Solution: Allow the DMSO-d6 to stand over the activated molecular sieves for at least 24
hours to ensure thorough drying.

» Possible Cause 3: Inadequate Amount of Sieves. Not enough molecular sieves were used to
adsorb the amount of water present in the solvent.

o Solution: A general guideline is to use 10-20% w/v of molecular sieves to the solvent.

o Possible Cause 4: Re-exposure to Moisture. The dried solvent was exposed to the
atmosphere during transfer or sample preparation.

o Solution: Handle the dried DMSO-d6 under a dry, inert atmosphere (e.g., in a glovebox or
using Schlenk techniques). Use oven-dried glassware for all transfers and sample
preparations.

Issue 2: | see a fine powder or haziness in my DMSO-d6 after adding molecular sieves.

o Possible Cause: Molecular Sieve Dust. The molecular sieves may have generated fine dust,
which is now suspended in the solvent. This can be problematic for sensitive applications.

o Solution: Allow the dust to settle completely before carefully decanting or pipetting the
clear solvent. If necessary, you can filter the solvent through a syringe filter, but ensure the
entire filtration setup is scrupulously dried

 To cite this document: BenchChem. [Technical Support Center: Removal of Water from
Dimethyl Sulfone-d6 (DMSO-d6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031282#removal-of-water-from-dimethyl-sulfone-d6-
solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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